Cas no 1352503-80-0 (3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1352503-80-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5099752
• Update Time: 2026-03-03

3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbaldehyde
• 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde

• Inchi： 1S/C9H14N2O2/c1-3-8-6-9(7-12)11(10-8)4-5-13-2/h6-7H,3-5H2,1-2H3
• InChI Key： ZNGNWXZZDVWKQU-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C=O)=CC(CC)=N1

Additional information on 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde

Introduction to 3-Ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1352503-80-0)

3-Ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1352503-80-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde make it an intriguing candidate for the development of novel drugs and chemical probes.

The chemical structure of 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde consists of a pyrazole ring substituted with an ethyl group at the 3-position and a 2-methoxyethyl group at the 1-position, with a formyl group at the 5-position. This arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The presence of the formyl group, in particular, can facilitate various chemical reactions, such as condensation and reduction, which are essential in synthetic chemistry and drug design.

Recent studies have highlighted the potential of 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde in various therapeutic areas. One notable application is in the field of anti-inflammatory agents. Pyrazoles, including derivatives like 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde, have been shown to exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). This property makes them valuable candidates for the treatment of inflammatory diseases, including arthritis and other chronic inflammatory conditions.

In addition to its anti-inflammatory properties, 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde has also been investigated for its potential as an antitumor agent. Research has demonstrated that certain pyrazole derivatives can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. The ability of 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde to interact with these pathways suggests its potential use in cancer therapy.

The pharmacokinetic properties of 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde. One common approach involves the condensation of an appropriate aldehyde with a hydrazine derivative, followed by further functionalization steps to introduce the desired substituents. These synthetic strategies not only provide high yields but also allow for easy modification of the molecular structure, facilitating the exploration of structure-activity relationships (SAR) and the optimization of biological activity.

The safety profile of 3-ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings and ensure its safety in human subjects.

In conclusion, 3-Ethyl-1-(2-methoxyethyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1352503-80-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field.